Cas no 610-71-9 (2,5-Dibromobenzoic acid)

• Product Name: 2,5-Dibromobenzoic acid
• CAS No: 610-71-9
• MF: C₇H₄Br₂O₂
• MW: 279.913460731506
• MDL: MFCD00016494
• CID: 38828
• PubChem ID: 11891
• Update Time: 2025-05-17

2,5-Dibromobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromobenzoic acid
• 2,5-Dibromobenyoic, Acid
• 2,5-dibromo-benzoicaci
• Benzoic acid, 2,5-dibromo-
• 2.5-Dibromobenzoicacid
• 2,5-Dibrom-benzoesaeure
• 2,5-dibromo-benzoic acid
• BENZOIC ACID,2,5-DIBROMO
• EINECS 210-234-7
• RARECHEM FH 1W 0049
• SQQKOTVDGCJJKI-UHFFFAOYSA-N
• NSC190697
• PubChem3859
• 2,5-DibromobenzoicAcid
• Benzoicacid, 2,5-dibromo-
• KSC353S4R
• SQQKOTVDGCJJKI-UHFFFAOYSA-
• LABOTEST-BB L

• MDL： MFCD00016494
• Inchi： 1S/C7H4Br2O2/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3H,(H,10,11)
• InChI Key： SQQKOTVDGCJJKI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(=O)O)Br
• BRN： 1868193

Computed Properties

• Exact Mass: 277.85800
• Monoisotopic Mass: 277.858
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Light yellow needle like crystal
• Density: 1.9661 (rough estimate)
• Melting Point: 155.0 to 159.0 deg-C
• Boiling Point: 344.6℃ at 760 mmHg
• Flash Point: 162.2℃
• Refractive Index: 1.4970 (estimate)
• PSA: 37.30000
• LogP: 2.90980
• Solubility: Soluble in alcohol \ ether \ acetic acid and hot water. It can volatilize with water vapor

2,5-Dibromobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• RTECS：DG6290000
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2,5-Dibromobenzoic acid

2,5-Dibromobenzoic Acid (CAS No. 610-71-9): An Overview of Its Properties, Applications, and Recent Research

2,5-Dibromobenzoic acid (CAS No. 610-71-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which consists of a benzene ring substituted with two bromine atoms and one carboxylic acid group. The specific arrangement of these functional groups imparts 2,5-dibromobenzoic acid with a range of chemical and physical properties that make it valuable in various applications.

The molecular formula of 2,5-dibromobenzoic acid is C₇H₄Br₂O₂, and its molecular weight is approximately 254.91 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in polar solvents such as water, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties are crucial for its use in chemical reactions and formulations.

In the realm of organic synthesis, 2,5-dibromobenzoic acid serves as an important building block for the synthesis of more complex molecules. Its bromine substituents can be readily activated for various substitution reactions, making it a valuable starting material for the preparation of pharmaceutical intermediates and fine chemicals. Recent research has highlighted the utility of 2,5-dibromobenzoic acid in the synthesis of novel compounds with potential therapeutic applications.

In the pharmaceutical industry, 2,5-dibromobenzoic acid has been explored for its potential as a drug candidate or as an intermediate in the synthesis of drug molecules. Studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a recent study published in the Journal of Medicinal Chemistry reported that certain derivatives of 2,5-dibromobenzoic acid demonstrated potent inhibition of cancer cell growth in vitro.

Beyond its pharmaceutical applications, 2,5-dibromobenzoic acid has also found use in materials science. Its unique electronic properties make it suitable for the development of functional materials such as organic semiconductors and photovoltaic materials. Researchers have utilized 2,5-dibromobenzoic acid to create novel polymers and small molecules with tailored electronic properties for use in organic electronics.

The environmental impact of 2,5-dibromobenzoic acid is another area of ongoing research. While the compound itself is not classified as hazardous under current regulations, its fate and behavior in the environment are important considerations for its industrial use. Studies have shown that 2,5-dibromobenzoic acid can be biodegraded under certain conditions, but further research is needed to fully understand its environmental impact.

In conclusion, 2,5-dibromobenzoic acid (CAS No. 610-71-9) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique molecular structure and versatile reactivity make it an essential component in various synthetic processes and formulations. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in future scientific and industrial developments.